Cas no 189264-45-7 (Cleroindicin D)

• Product Name: Cleroindicin D
• CAS No: 189264-45-7
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 837664
• PubChem ID: 74111149
• Update Time: 2025-04-19

Cleroindicin D Chemical and Physical Properties

Names and Identifiers

• Cleroindicin D
• (3aR,4R,7aR)-3a,4-Dihydroxyhexahydro-1-benzofuran-6(2H)-one
• (-)-cis-sesquisabinene hydrate
• (-)-cleroindicin D
• ACMC-20it9k
• Bicyclo[3.1.0]hexan-2-ol, 5-(1,5-dimethyl-4-hexenyl)-2-methyl-
• CTK0C4222
• SureCN7863362
• [ "" ]
• 189264-45-7
• (3aR,4R,7aR)-3a,4-dihydroxy-2,3,4,5,7,7a-hexahydro-1-benzofuran-6-one
• FS-10521
• (3aS,4S,7aS)-Hexahydro-3a,4-dihydroxy-6(2H)-benzofuranone; (-)-Cleroindicin D
• AKOS032962180
• (+)-Cleroindicin D

• Inchi： 1S/C8H12O4/c9-5-3-6(10)8(11)1-2-12-7(8)4-5/h6-7,10-11H,1-4H2/t6-,7-,8-/m1/s1
• InChI Key： DDRIMXADTYBMJR-BWZBUEFSSA-N
• SMILES： O1CC[C@]2([C@@H](CC(C[C@@H]12)=O)O)O

Computed Properties

• Exact Mass: 172.074
• Monoisotopic Mass: 172.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: -1.7

Experimental Properties

• Color/Form: Oil
• Density: 1.5±0.1 g/cm3
• Boiling Point: 346.1±42.0 °C at 760 mmHg
• Flash Point: 145.3±21.4 °C
• PSA: 66.76000
• LogP: -0.76980
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Cleroindicin D Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans